(E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid

• IUPAC Name: (E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid
• InChI: InChI=1S/C14H11N3O2/c15-7-13(14(18)19)6-12-8-16-17(10-12)9-11-4-2-1-3-5-11/h1-6,8,10H,9H2,(H,18,19)/b13-6+
• InChI Key: LIFBKOLXTLLYOQ-AWNIVKPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C=C(C#N)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)/C=C(\C#N)/C(=O)O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

(E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid, also known as BPCA, is an organic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BPCA is a pyrazole derivative that exhibits significant bioactivity, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of (E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in the production of pro-inflammatory cytokines. This compound has also been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant anti-inflammatory, antioxidant, and antitumor activities in various in vitro and in vivo models. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. This compound has also been shown to exhibit neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid exhibits significant bioactivity, making it a promising candidate for the development of novel drugs. However, its synthesis can be challenging, and its bioactivity may vary depending on the experimental conditions. Furthermore, the mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on (E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid. One area of interest is the development of novel drugs based on this compound, which may exhibit improved bioactivity and fewer side effects compared to existing drugs. Another area of interest is the elucidation of the mechanism of action of this compound, which may lead to the development of more effective therapies for diseases involving inflammation and oxidative stress. Additionally, further studies are needed to investigate the potential neuroprotective effects of this compound in animal models of neurodegenerative diseases.

Synthesis Methods

(E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid can be synthesized using a variety of methods, with the most common being the Knoevenagel condensation reaction between benzylpyrazole-4-carboxaldehyde and malononitrile in the presence of a base. This reaction yields the desired product in good yields and high purity.

Scientific Research Applications

(E)-3-(1-benzylpyrazol-4-yl)-2-cyanoprop-2-enoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It exhibits significant anti-inflammatory, antioxidant, and antitumor activities, making it a promising candidate for the development of novel drugs. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various diseases, including cancer, diabetes, and Alzheimer's disease.